Cas no 869854-65-9 (1-Bromo-5-fluoro-2-(phenylsulfanyl)-benzene)

• Product Name: 1-Bromo-5-fluoro-2-(phenylsulfanyl)-benzene
• CAS No: 869854-65-9
• MF: C₁₂H₈BrFS
• MW: 283.159324645996
• CID: 2120598
• Update Time: 2023-08-04

1-Bromo-5-fluoro-2-(phenylsulfanyl)-benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-5-fluoro-2-(phenylsulfanyl)-benzene
• JUPVOLUSMSIRDH-UHFFFAOYSA-N
• (2-bromo-4-fluorophenyl)(phenyl)sulfane
• Benzene, 2-bromo-4-fluoro-1-(phenylthio)-
• 1-Bromo-5-fluoro-2-(phenylsulfanyl)-benzene

• Inchi： 1S/C12H8BrFS/c13-11-8-9(14)6-7-12(11)15-10-4-2-1-3-5-10/h1-8H
• InChI Key： JUPVOLUSMSIRDH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1SC1C=CC=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• Topological Polar Surface Area: 25.3